2-[(1-methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• IUPAC Name: 5-(1-methylpyrazol-4-yl)-2-(1-methylsulfonylpiperidin-4-yl)oxypyrimidine
• InChI: InChI=1S/C14H19N5O3S/c1-18-10-12(9-17-18)11-7-15-14(16-8-11)22-13-3-5-19(6-4-13)23(2,20)21/h7-10,13H,3-6H2,1-2H3
• InChI Key: IMMFXWRJCZWVEF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C(N=C2)OC3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C14H19N5O3S
• Molecular Weight: 337.40 g/mol

Description

2-[(1-Methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine is a compound that has recently been studied for its potential applications in scientific research. This compound is a derivative of pyrimidine, and has a unique structure with a methanesulfonylpiperidin-4-yloxy and 1-methyl-1H-pyrazol-4-yl group attached to the pyrimidine ring. This compound has been demonstrated to have a variety of biological activities, including anti-inflammatory, anti-oxidative and anti-microbial activities.

Scientific Research Applications

2-[(1-Methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine has recently been studied for its potential applications in scientific research. This compound has been shown to possess anti-inflammatory, anti-oxidative and anti-microbial activities, and has been suggested to be useful in the treatment of various diseases, including cancer, diabetes and Alzheimer's disease. Additionally, this compound has been studied for its potential as a drug delivery system, as it can be used to deliver drugs directly to specific cells.

Mechanism of Action

The exact mechanism of action of 2-[(1-Methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine is not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been demonstrated to have anti-oxidant activities, which may involve the scavenging of free radicals and the inhibition of oxidative damage.
Biochemical and Physiological Effects
This compound has been demonstrated to have a variety of biochemical and physiological effects. This compound has been shown to possess anti-inflammatory, anti-oxidative and anti-microbial activities, and has been suggested to be useful in the treatment of various diseases, including cancer, diabetes and Alzheimer's disease. Additionally, this compound has been studied for its potential as a drug delivery system, as it can be used to deliver drugs directly to specific cells.

Advantages and Limitations for Lab Experiments

2-[(1-Methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine is a relatively new compound, and as such there are both advantages and limitations associated with its use in laboratory experiments. One of the main advantages of this compound is its ability to be synthesized easily and quickly using a variety of methods. Additionally, this compound has been demonstrated to possess a variety of biological activities, including anti-inflammatory, anti-oxidative and anti-microbial activities, making it potentially useful in the treatment of various diseases. However, there are also some limitations associated with the use of this compound in laboratory experiments. For example, the exact mechanism of action of this compound is not yet fully understood, making it difficult to accurately predict its effects in different contexts. Additionally, this compound has not yet been extensively tested in humans, making it difficult to predict its safety and efficacy in clinical settings.

Future Directions

The potential applications of 2-[(1-Methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine are still being explored, and there are many future directions for research in this area. First, further studies are needed to better understand the exact mechanism of action of this compound, as this will help to identify potential therapeutic applications. Additionally, further studies are needed to assess the safety and efficacy of this compound in humans, as this will be essential for its use in clinical settings. Additionally, further research is needed to explore the potential of this compound as a drug delivery system, as this could provide an effective way to deliver drugs directly to specific cells. Finally, further research is needed to explore the potential of this compound as an anti-microbial agent, as this could provide an effective way to combat bacterial infections.

Synthesis Methods

2-[(1-Methanesulfonylpiperidin-4-yl)oxy]-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine can be synthesized by a variety of methods. The most common method for the synthesis of this compound is the Mannich reaction. In this reaction, an amine, such as piperidine, is reacted with a ketone, such as ethyl acetoacetate, in the presence of formaldehyde and an acid catalyst. The reaction produces a Mannich base, which is then reacted with a pyrimidine ring to produce the desired compound. Other methods, such as the Biginelli reaction, can also be used to synthesize this compound.